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Compound of Interest

Compound Name: 3-Methylbenzylamine

Cat. No.: B090883

An In-depth Technical Guide to the Physical Properties of 3-Methylbenzylamine

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methylbenzylamine, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require accurate physical data and an
understanding of the methodologies used to obtain them. This document presents quantitative
data in a structured format, details relevant experimental protocols, and illustrates the logical
relationships between the compound and its characterization.

Core Physical Properties

3-Methylbenzylamine, also known as m-methylbenzylamine, is a colorless to light yellow liquid
organic compound.[1][2][3] Its physical characteristics are crucial for a variety of applications,
including its use as a templating agent in chemical synthesis and for studying the
chromatographic behavior of basic compounds.[4][5]

Data Presentation

The boiling point and density of 3-Methylbenzylamine have been determined through various
experimental measurements. The following table summarizes these key physical constants.
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Physical Property Value Conditions
- ) at standard atmospheric
Boiling Point 202-205 °C )
pressure (lit.)[1][4][5]
Density 0.966 g/mL at 25 °C (lit.)[1][4][5]
0.952 g/mL at 20 °C (lit.)[4]

Experimental Protocols

The determination of the physical properties of a chemical compound like 3-
Methylbenzylamine requires precise and validated experimental methods. Below are detailed
protocols for measuring boiling point and density, which are standard procedures in organic
chemistry laboratories.

Boiling Point Determination using the Thiele Tube
Method

The Thiele tube method is a common and efficient technique for determining the boiling point of
a liquid sample, requiring only a small quantity of the substance.[6]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
external pressure. In this method, a sample is heated until it boils, and a stream of bubbles
emerges from an inverted capillary tube. The boiling point is recorded at the precise moment
the liquid re-enters the capillary tube upon cooling.[6]

Apparatus and Materials:

Thiele tube filled with mineral oil

Thermometer

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

3-Methylbenzylamine sample
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e Bunsen burner or heating mantle
e Clamp and stand
Procedure:

o Sample Preparation: Fill the small test tube to a depth of about 1-2 cm with the 3-
Methylbenzylamine sample.

o Capillary Tube Insertion: Place the capillary tube into the test tube with the open end
submerged in the liquid and the sealed end protruding above the surface.[6]

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or a small
piece of wire. The bottom of the test tube should be level with the thermometer bulb.

o Heating: Insert the thermometer and the attached test tube into the Thiele tube, ensuring the
side arm of the Thiele tube is positioned to allow for efficient heat circulation from the mineral
oil.

o Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, air
trapped in the capillary tube will expand and slowly bubble out.

» Boiling Point Identification: Continue heating until a continuous and rapid stream of bubbles
emerges from the capillary tube. At this point, remove the heat source.

o Measurement: The liquid will begin to cool. The boiling point is the temperature recorded at
the exact moment the bubbling stops and the liquid is drawn back into the capillary tube.[6]

« Verification: Allow the apparatus to cool further, and then repeat the heating and cooling
cycle to obtain a second, more accurate reading.

Density Determination using a Vibrating Tube
Densitometer

Modern density measurements for liquids are often performed with high-precision instruments
like a vibrating tube densitometer, which offers accuracy and requires a small sample volume.

[7]8]
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Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency. This

frequency changes when the tube is filled with a sample; a higher mass (denser) sample

results in a lower oscillation frequency. The instrument measures this frequency change and

converts it into a density value.

Apparatus and Materials:

Vibrating tube densiteter (e.g., Anton Paar DMA series)
Syringes for sample injection

Deionized water and dry air for calibration
3-Methylbenzylamine sample

Waste container

Procedure:

Instrument Calibration: Before measurement, the instrument must be calibrated. This is
typically done using two standards of known density: dry air and deionized water. The
instrument's software guides the user through this process.[7][8]

Sample Injection: Using a clean, dry syringe, carefully inject the 3-Methylbenzylamine
sample into the measurement cell of the densitometer, ensuring no air bubbles are present.

Temperature Equilibration: Allow the sample to reach thermal equilibrium at the desired
temperature (e.g., 25 °C). The instrument's thermostat will control this.

Measurement: Once the temperature and the oscillation frequency have stabilized, the
instrument will display the density value. Record the reading.

Cleaning: After the measurement is complete, flush the measurement cell with appropriate
solvents (e.g., ethanol followed by acetone) and dry it with a stream of air to prepare for the
next sample.

Visualization of Property Determination Workflow
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The following diagram illustrates the logical workflow from the chemical compound to its
experimentally determined physical properties.
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Caption: Workflow for the characterization of 3-Methylbenzylamine's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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